Cas no 155403-94-4 (N-Boc-N-methyl-4-methoxy-D-phenylalanine)

• Product Name: N-Boc-N-methyl-4-methoxy-D-phenylalanine
• CAS No: 155403-94-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5740492
• PubChem ID: 56845318
• Update Time: 2025-10-28

N-Boc-N-methyl-4-methoxy-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• F79108
• N-Boc-N-methyl-4-methoxy-D-phenylalanine
• 155403-94-4
• D-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-N,O-dimethyl-
• Boc-N-Me-D-Tyr(Me)-OH

• Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(20)17(4)13(14(18)19)10-11-6-8-12(21-5)9-7-11/h6-9,13H,10H2,1-5H3,(H,18,19)/t13-/m1/s1
• InChI Key： GVPXAJMOULURAZ-CYBMUJFWSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 440.8±40.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on N-Boc-N-methyl-4-methoxy-D-phenylalanine

N-Boc-N-methyl-4-methoxy-D-phenylalanine: A Comprehensive Overview

N-Boc-N-methyl-4-methoxy-D-phenylalanine (CAS No. 155403-94-4) is a versatile amino acid derivative that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyloxycarbonyl (Boc) protecting group, a methyl substitution on the nitrogen, and a 4-methoxyphenyl side chain. These characteristics make it an important building block in the synthesis of peptides and peptidomimetics, as well as a valuable intermediate in the development of pharmaceuticals.

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It provides temporary protection for the amino group, allowing for selective reactions at other sites of the molecule. The Boc group can be easily removed under acidic conditions, making it an ideal choice for stepwise synthesis processes. The presence of the methyl group on the nitrogen enhances the stability and solubility of the compound, while the 4-methoxy substitution on the phenyl ring imparts additional functional versatility.

N-Boc-N-methyl-4-methoxy-D-phenylalanine has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role in the design of novel peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in various disease pathways. This makes it a promising candidate for the development of therapeutic agents targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The synthetic route to N-Boc-N-methyl-4-methoxy-D-phenylalanine involves several well-established chemical transformations. Typically, the synthesis begins with the protection of D-phenylalanine using Boc anhydride to form N-Boc-D-phenylalanine. Subsequent methylation of the amino group using methyl iodide and a base such as potassium carbonate yields N-Boc-N-methyl-D-phenylalanine. Finally, methylation of the phenyl ring at the 4-position can be achieved through electrophilic aromatic substitution reactions using methanol and an acid catalyst. This multi-step process ensures high purity and yield of the final product.

In addition to its use in pharmaceutical research, N-Boc-N-methyl-4-methoxy-D-phenylalanine has found applications in other areas of chemical biology. For example, it has been utilized in the development of fluorescent probes for cellular imaging and in the synthesis of bioconjugates for targeted drug delivery. The ability to modify the structure through various functional groups allows for fine-tuning of its properties to meet specific experimental requirements.

The safety and handling of N-Boc-N-methyl-4-methoxy-D-phenylalanine are important considerations in laboratory settings. While it is not classified as a hazardous material, standard precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood when necessary.

In conclusion, N-Boc-N-methyl-4-methoxy-D-phenylalanine (CAS No. 155403-94-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable tool in peptide synthesis, drug discovery, and chemical biology research. Ongoing studies continue to uncover new possibilities for its use, further solidifying its importance in these fields.